3-Chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine
Overview
Description
3-Chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C7H9ClN2 and its molecular weight is 156.61 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Photophysical Characterization for Biomedical Applications : Pereira et al. (2011) described the synthesis of new types of stable 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-fused chlorins and bacteriorins through [8π+2π] cycloaddition. These compounds have been characterized for their absorption and fluorescence properties, showing potential for biomedical applications (Pereira et al., 2011).
Photodynamic Agents for Melanoma Cells : A study by Pereira et al. (2015) developed new 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-fused chlorins as photodynamic agents. These agents showed impressive activity against melanotic and amelanotic cancer cells, particularly effective against human melanoma cells (Pereira et al., 2015).
Synthesis of Heterocycles : Petrov et al. (2008) explored the reaction of 3(5)-amino-5(3)-methylpyrazole with hexafluoroacetylacetone, leading to the formation of pyrazolo[1,5-a]pyrimidine or pyrazolo[3,4-b]-pyridine. This study demonstrates the compound's relevance in the synthesis of heterocycles (Petrov et al., 2008).
Corrosion Inhibitors for Mild Steel : Dandia et al. (2013) reported the synthesis of pyrazolopyridine derivatives, including 3-methyl-6-oxo-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridine, and their effectiveness as corrosion inhibitors for mild steel in acidic conditions. This application highlights its potential in industrial chemistry (Dandia et al., 2013).
Photodynamic Therapy Agents against Cancer : In a 2021 study, Pereira et al. investigated novel fluorinated ring-fused chlorins derived from 3-Chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine as agents for photodynamic therapy against melanoma and esophagus cancer. These compounds showed high efficiency in inhibiting cancer cell lines (Pereira et al., 2021).
properties
IUPAC Name |
3-chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2/c8-6-5-9-10-4-2-1-3-7(6)10/h5H,1-4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXOZRSXPOOKRGV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=C(C=N2)Cl)C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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